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Compound of Interest

Compound Name: 4-Ethylbenzenesulfonamide

Cat. No.: B091798

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and toxicity information for
4-Ethylbenzenesulfonamide. The information is intended for a technical audience and is
based on publicly accessible data. It is crucial to consult original source materials and conduct
a thorough risk assessment before handling this chemical.

Introduction

4-Ethylbenzenesulfonamide is a chemical compound with the molecular formula
C8H11NO2S. As a member of the sulfonamide class, its potential biological activities and
toxicological profile are of interest to researchers in drug discovery and chemical synthesis.
This guide provides a comprehensive overview of the known safety, hazards, and toxicity of 4-
Ethylbenzenesulfonamide, with a focus on quantitative data, experimental methodologies,
and the logical framework for hazard assessment.

Hazard Identification and Classification

The primary source of hazard information for 4-Ethylbenzenesulfonamide comes from its
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals notifications.
[1] The aggregated data from multiple notifiers indicate several key hazards.

Table 1. GHS Hazard Classification for 4-Ethylbenzenesulfonamide[1]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation

Specific Target Organ Toxicity ]
] ] H335: May cause respiratory
(Single Exposure); Respiratory  Category 3 o
o irritation
Tract Irritation

Note: The percentages of notifications for each hazard statement vary. "Causes skin irritation”
and "Causes serious eye irritation" are reported by 100% of notifiers, while "Harmful if
swallowed" and "May cause respiratory irritation" are reported by 33.3% of notifiers to the
ECHA C&L Inventory.[1]

GHS Pictograms:

o Exclamation Mark: For Acute Toxicity (oral), Skin Irritation, Eye Irritation, and Respiratory

Tract Irritation.

This classification indicates that 4-Ethylbenzenesulfonamide should be handled with
appropriate personal protective equipment (PPE), including gloves, eye protection, and
respiratory protection, especially when generating dust or aerosols.
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Caption: GHS Hazard Identification for 4-Ethylbenzenesulfonamide.

Toxicological Data

Comprehensive toxicological data for 4-Ethylbenzenesulfonamide is limited in the public
domain. The following tables summarize the available information.

Table 2: Acute Toxicity Data for 4-Ethylbenzenesulfonamide
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Route of . .
Test Species Endpoint Value Reference
Exposure
[2] (for N-
Oral Rat LDLo 500 mg/kg Ethylbenzenesulf
onamide)
Dermal - LD50 No data available -
Inhalation - LC50 No data available -
LDLo (Lowest Published Lethal Dose) is for the related compound N-
Ethylbenzenesulfonamide, not 4-Ethylbenzenesulfonamide.
Table 3: Irritation Data for 4-Ethylbenzenesulfonamide
Type of Irritation Test Species Results Reference

Skin Irritation -

Causes skin irritation
(GHS Classification)

Eye Irritation -

Causes serious eye
irritation (GHS

Classification)

[1]

Respiratory Irritation -

May cause respiratory
irritation (GHS

Classification)

[1]

Table 4: Genotoxicity, Carcinogenicity, and Reproductive Toxicity Data for 4-

Ethylbenzenesulfonamide
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Endpoint Test System Result Reference

Genotoxicity (e.g., No data available
Ames test)

Carcinogenicity - No data available

Reproductive and
Developmental - No data available

Toxicity

The lack of specific quantitative data highlights the need for further toxicological evaluation of
this compound.

Experimental Protocols

In the absence of specific published studies for 4-Ethylbenzenesulfonamide, this section
details the standard OECD guidelines that would be followed to assess the hazards identified
by the GHS classification.

Acute Oral Toxicity (Based on OECD Guideline 423:
Acute Toxic Class Method)

This method is designed to estimate the acute oral toxicity of a substance.

o Test Principle: A stepwise procedure is used, with a small number of animals at each step.
The outcome of each step determines the dose for the next step.

o Test Animals: Typically, rats of a single sex (usually females) are used.
e Procedure:

o Animals are fasted prior to dosing.

o The substance is administered orally by gavage in a single dose.

o A starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000
mg/kg).
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o Animals are observed for mortality and clinical signs of toxicity for at least 14 days.
o Body weight is recorded weekly.
o Agross necropsy is performed on all animals at the end of the study.

o Data Analysis: The results are used to classify the substance into a GHS acute toxicity

category.
Start: Select Starting Dose Level
@ose 3 animals at starting dose)
\
@bserve for mortality and clinical signs (14 daysa
\
Mortality observed?
No
@ose 3 more animals at a lower dose IeveD @ose 3 more animals at a higher dose IeveD

@bserve for mortality and clinical signs (14 daysD (Observe for mortality and clinical signs (14 daysa

End: Classify substance based on results
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Caption: Workflow for OECD Guideline 423 (Acute Toxic Class Method).

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

This test evaluates the potential of a substance to cause skin irritation or corrosion.

o Test Principle: The substance is applied to the skin of a single animal in a stepwise manner
to minimize animal use.

» Test Animals: Albino rabbits are typically used.

e Procedure:

[¢]

A small area of the animal's back is clipped free of fur.

[¢]

A 0.5 g or 0.5 mL dose of the test substance is applied to the skin under a gauze patch.

o

The patch is left in place for 4 hours.

o

After removal of the patch, the skin is observed for erythema (redness) and edema
(swelling) at 1, 24, 48, and 72 hours.

o

If no corrosive effects are observed, the test may be confirmed on additional animals.

o Data Analysis: The severity of the skin reactions is scored, and the substance is classified
accordingly.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This test assesses the potential for a substance to cause eye irritation or damage.

o Test Principle: The test substance is applied to one eye of an animal, with the other eye
serving as a control.
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o Test Animals: Albino rabbits are the preferred species.
e Procedure:

o Asingle dose (0.1 mL of liquid or 0.1 g of solid) is instilled into the conjunctival sac of one
eye.

o The eye is examined for effects on the cornea, iris, and conjunctiva at 1, 24, 48, and 72
hours.

o The reversibility of any observed effects is monitored for up to 21 days.

o Data Analysis: The severity of ocular lesions is scored to determine the irritation potential of
the substance.

Acute Inhalation Toxicity (Based on OECD Guideline
403)

This guideline is used to determine the health hazards of short-term exposure to a substance
via inhalation.

o Test Principle: Animals are exposed to the test substance as a gas, vapor, or aerosol in a
whole-body or nose-only exposure chamber.

» Test Animals: Rats are the preferred species.

e Procedure:

[¢]

Animals are exposed for a fixed period, typically 4 hours.

[¢]

Multiple concentration groups are used to determine a concentration-response
relationship.

[e]

Animals are observed for at least 14 days for signs of toxicity and mortality.

o

Body weights are recorded, and a gross necropsy is performed.
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» Data Analysis: The LC50 (median lethal concentration) is calculated, and the substance is
classified for inhalation toxicity.

Structure-Activity Relationship (SAR)
Considerations

While specific data for 4-Ethylbenzenesulfonamide is lacking, general SAR principles for
sulfonamides can provide some insight. The toxicity of sulfonamides can be influenced by the
nature of the substituents on the benzene ring and the sulfonamide nitrogen. The ethyl group at
the 4-position of the benzene ring will influence the lipophilicity and metabolic profile of the
molecule compared to unsubstituted benzenesulfonamide. The primary sulfonamide group is a
key structural feature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 4-Ethylbenzenesulfonamide | CBH11NO2S | CID 222870 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. N-Ethyl benzenesulfonamide | CAS#:5339-67-3 | Chemsrc [chemsrc.com]

 To cite this document: BenchChem. [4-Ethylbenzenesulfonamide: A Technical Guide to
Safety, Hazards, and Toxicity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091798#safety-hazards-and-toxicity-information-for-
4-ethylbenzenesulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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